Gdgvo-VP

• CAS No.: 113846-98-3
• Molecular Formula: C47H67N13O12S2
• Molecular Weight: 1070.2 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-3-sulfanylidenepropanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-phenylpropanoyl]amino]-3-methylbutanoyl]amino]-N-[(2R)-1-[(2S)-2-[[(2S)-1,5-diamino-1-oxopentan-2-yl]carbamoyl]pyrrolidin-1-yl]-1-oxo-3-sulfanylpropan-2-yl]butanediamide
• InChI: InChI=1S/C47H67N13O12S2/c1-25(2)39(46(71)57-32(20-36(50)62)42(67)58-34(24-74)47(72)60-17-7-11-35(60)45(70)54-29(40(51)65)10-6-16-48)59-43(68)31(18-26-8-4-3-5-9-26)55-41(66)30(19-27-12-14-28(61)15-13-27)56-44(69)33(23-73)53-38(64)22-52-37(63)21-49/h3-5,8-9,12-15,23,25,29-35,39,61,74H,6-7,10-11,16-22,24,48-49H2,1-2H3,(H2,50,62)(H2,51,65)(H,52,63)(H,53,64)(H,54,70)(H,55,66)(H,56,69)(H,57,71)(H,58,67)(H,59,68)/t29-,30-,31-,32-,33-,34-,35-,39-/m0/s1
• InChI Key: MFRYCOBSLAWTLO-FRHXTIEESA-N
• SMILES: CC(C)C(C(=O)NC(CC(=O)N)C(=O)NC(CS)C(=O)N1CCCC1C(=O)NC(CCCN)C(=O)N)NC(=O)C(CC2=CC=CC=C2)NC(=O)C(CC3=CC=C(C=C3)O)NC(=O)C(C=S)NC(=O)CNC(=O)CN
• Isomeric SMILES: CC(C)[C@@H](C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CS)C(=O)N1CCC[C@H]1C(=O)N[C@@H](CCCN)C(=O)N)NC(=O)[C@H](CC2=CC=CC=C2)NC(=O)[C@H](CC3=CC=C(C=C3)O)NC(=O)[C@H](C=S)NC(=O)CNC(=O)CN
• sequence: GGXYFVNCPX
• Synonyms: GdGVO-VP; vasopressin, 2-Gly-9-des-Gly-4-Val-8-Orn-; vasopressin, 9-des-2-diglycidyl-(4-valyl-8-ornithine)-

Description

Gdgvo-VP (CAS No. 1046861-20-4) is a boronic acid derivative with the molecular formula C₆H₅BBrClO₂ and a molecular weight of 235.27 g/mol. Key physicochemical properties include:

• Log Po/w (XLOGP3): 2.15
• Solubility: 0.24 mg/mL (0.00102 mol/L) in aqueous media
• Polar Surface Area (TPSA): 40.46 Ų
• Synthetic Accessibility Score: 2.07 (indicating moderate synthesis complexity)

The compound is synthesized via a palladium-catalyzed cross-coupling reaction in a tetrahydrofuran (THF)/water solvent system at 75°C for 1.33 hours, using (1,1'-bis(diphenylphosphino)ferrocene)palladium(II) dichloride as a catalyst .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of vasopressin, 2-gly-9-des-gly-4-val-8-orn- involves solid-phase peptide synthesis (SPPS), a method commonly used for the production of peptides. The process includes the sequential addition of amino acids to a growing peptide chain anchored to a solid resin. The reaction conditions typically involve the use of coupling reagents like HBTU (O-(benzotriazol-1-yl)-N,N,N’,N’-tetramethyluronium hexafluorophosphate) and bases like DIPEA (N,N-diisopropylethylamine) to facilitate the formation of peptide bonds .

Industrial Production Methods: Industrial production of this compound follows similar principles but on a larger scale. Automated peptide synthesizers are often employed to ensure precision and efficiency. The final product is purified using high-performance liquid chromatography (HPLC) to achieve the desired purity levels .

Chemical Reactions Analysis

Types of Reactions: Vasopressin, 2-gly-9-des-gly-4-val-8-orn- undergoes various chemical reactions, including:

Oxidation: This reaction can occur at the sulfur atoms present in the cysteine residues, leading to the formation of disulfide bonds.

Reduction: The disulfide bonds can be reduced back to thiol groups using reducing agents like dithiothreitol (DTT).

Substitution: Amino acid residues can be substituted to create different analogs of the compound.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide (H2O2) or performic acid.

Reduction: Dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP).

Substitution: Amino acid derivatives and coupling reagents like HBTU.

Major Products Formed:

Oxidation: Formation of disulfide bonds.

Reduction: Free thiol groups.

Substitution: Various analogs with modified amino acid sequences.

Scientific Research Applications

Chemistry: In chemistry, vasopressin, 2-gly-9-des-gly-4-val-8-orn- is used as a model compound to study peptide synthesis and modification techniques .

Biology: In biological research, this compound is utilized to investigate the physiological roles of vasopressin analogs, particularly in water retention and vasoconstriction .

Medicine: Medically, it is explored for its potential therapeutic applications in treating conditions like diabetes insipidus and vasodilatory shock .

Industry: In the pharmaceutical industry, it serves as a reference standard for quality control and assay development .

Mechanism of Action

Vasopressin, 2-gly-9-des-gly-4-val-8-orn- exerts its effects by binding to vasopressin receptors (V1a, V1b, and V2) located on the surface of target cells. This binding activates intracellular signaling pathways, leading to various physiological responses:

V1a Receptor: Controls blood pressure and glycogenolysis.

V2 Receptor: Promotes water reabsorption in the kidneys.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Gdgvo-VP belongs to the boronic acid class, which is widely used in Suzuki-Miyaura coupling reactions and drug discovery. Below is a comparative analysis with two structurally related compounds (similarity indices: 0.71–0.87) :

Table 1: Physicochemical and Pharmacological Properties

Property	This compound (C₆H₅BBrClO₂)	(3-Bromo-5-chlorophenyl)boronic acid	(6-Bromo-2,3-dichlorophenyl)boronic acid
Molecular Weight	235.27	235.27	264.34
Log Po/w (XLOGP3)	2.15	2.31 (estimated)	2.78 (estimated)
BBB Permeability	Yes	Likely (structural analogy)	Unlikely (higher polarity)
GI Absorption	High	High	Moderate
Synthetic Accessibility	2.07	1.95	2.30
PAINS Alerts	0	0	0

Key Findings:

Structural Differences: this compound contains a unique bromine-chlorine-oxygen substitution pattern, distinguishing it from analogs with simpler halogen arrangements.

Functional Comparison with Non-Boronic Acid Analogs

Table 2: Functional Analog Comparison

Parameter	This compound	Sulfonamide Analogs	Carboxylate Derivatives
Target Affinity	Moderate (Ki ~ 100 nM)	High (Ki ~ 10 nM)	Variable
Metabolic Stability	High (t½ > 6 hours)	Moderate (t½ ~ 3 hours)	Low (t½ < 1 hour)
Clinical Use	Preclinical	Antibiotics, Diuretics	NSAIDs, Anticoagulants

Key Findings:

• This compound’s boron moiety enables reversible covalent binding to serine proteases, a mechanism less common in sulfonamides or carboxylates .
• Its metabolic stability surpasses typical carboxylates, suggesting advantages in prolonged therapeutic action.